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Compound of Interest

Compound Name: N-methoxyformamide
CAS No.: 34005-41-9
Cat. No.: B1607286
Get Quote
& J

Part 1: Executive Summary & Chemical Identity[1]

N-Methoxyformamide (

) represents the simplest member of the N-alkoxyamide class. Unlike standard amides which
are planar and exhibit high resonance energies (amidicity), N-methoxyformamide is an
"anomeric amide." The electronegative oxygen atom attached to the nitrogen induces a
pyramidal geometry at the nitrogen center, significantly reducing the N-C(=0O) resonance and
lowering the rotational barrier around the amide bond.[1]

This molecule is primarily utilized as:
* A Mechanistic Probe: For studying the anomeric effect in amide systems.
» A Radical Precursor: Generating alkoxyamidyl radicals for intramolecular cyclizations.

e A Synthetic Intermediate: Precursor to N-methoxyisocyanates and N-formyloxy-N-
methoxyamides (direct-acting mutagens).
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Chemical Specifications

Property Data Note
IUPAC Name N-Methoxyformamide
Distinct from N-
CAS Number 1863-60-1 )
Methylformamide (123-39-7)
Formula MW: 75.07 g/mol
Pyramidal Nitrogen (
Structure
character)
LogP ~0.13 Amphipathic

Key Spectral Feature Distinct from Weinreb amides

~8.0-8.3 ppm (Formyl)

Part 2: Synthesis & Validation Protocol
Core Directive: Causality & Control

The synthesis of N-methoxyformamide relies on the formylation of O-methylhydroxylamine.
The choice of formylating agent is critical. Acetic Formic Anhydride (AFA) is preferred over
simple formic acid to drive the reaction to completion at lower temperatures, preventing thermal
degradation of the sensitive N-O bond.[1]

Protocol: Formylation of O-Methylhydroxylamine[4]
Reagents:
« O-Methylhydroxylamine hydrochloride (
) [1.0 equiv][1]
« Sodium Formate (
) [1.5 equiv][1]

e Formic Acid (
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) [Solvent/Reagent][1]

e Acetic Anhydride (
) [1.2 equiv][1]
Step-by-Step Workflow:
« In Situ AFA Generation:
o In a flame-dried flask under

, combine Formic Acid (excess) and Acetic Anhydride. Stir at 0°C for 30 minutes, then
warm to 50°C for 2 hours.

o Causality: This generates the mixed anhydride (Acetic Formic Anhydride), a more potent
electrophile than formic acid alone, ensuring N-formylation occurs faster than potential O-
acylation side reactions.[1]

e Amine Liberation & Addition:
o Separately, neutralize

in dry DCM using anhydrous

or prepare the free base carefully (volatile!).[1] Alternatively, add the salt directly to the AFA
mixture if Sodium Formate is present to buffer.[1]

o Add the amine solution dropwise to the AFA mixture at 0°C.

» Reaction Monitoring (Self-Validating System):

o

Stir at room temperature for 4-12 hours.

[¢]

TLC Monitoring: Use EtOAc/Hexane (1:1).[1] Stain with

(hydroxamic acid test) or lodine.

[e]

NMR Check: Aliquot check in

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://connectsci.au/ch/article-lookup/doi/10.1071/CH10350
https://connectsci.au/ch/article-lookup/doi/10.1071/CH10350
https://connectsci.au/ch/article-lookup/doi/10.1071/CH10350
https://connectsci.au/ch/article-lookup/doi/10.1071/CH10350
https://connectsci.au/ch/article-lookup/doi/10.1071/CH10350
https://connectsci.au/ch/article-lookup/doi/10.1071/CH10350
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. Look for the disappearance of the amine protons and appearance of the formyl
doublet/singlet at ~8.1 ppm.

o Workup:

o Quench with ice water. Extract exhaustively with DCM (NMF is water-soluble; salting out
with NaCl is recommended).

o Dry over

and concentrate carefully (low MW, potential volatility).

Visualization: Synthesis Pathway[1]

Reagent Prep

Formic Acid > Acetic Formic
+ Acetic Anhydride Anhydride (AFA)

\Reaction

O-Methylhydroxylamine > Intermediate | —adOlal ) N-Methoxyformamide » 58.1 ppm (CHO)

Validation (NMR)

(NH2-OMe) Complex (H-CO-NH-OMe) 53.8 ppm (OMe)

Click to download full resolution via product page

Caption: Synthesis of N-methoxyformamide via Acetic Formic Anhydride formylation.

Part 3: Reactivity & Mechanism (The "HERON"
Reaction)[1]

The defining feature of N-methoxyformamide literature is the HERON (Heteroatom
Rearrangement On Nitrogen) reaction, extensively studied by Stephen A. Glover.

The Anomeric Effect

In N-alkoxyamides, the lone pair on the nitrogen (
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) is less available for resonance with the carbonyl (
) because it interacts with the antibonding orbital of the N-O bond (
).

e Consequence: The nitrogen assumes a pyramidal geometry (

).[2]

o Reactivity: This weakens the N-O bond and makes the nitrogen prone to nucleophilic attack
or rearrangement.

The HERON Pathway

Upon acylation (forming N-acyloxy-N-alkoxyamides), the molecule undergoes a rearrangement
where the alkoxy group migrates from the nitrogen to the carbonyl carbon, ejecting an ester
and a nitrene species.[3] This is relevant for N-methoxyformamide as it serves as the parent
scaffold for these mutagenic derivatives.

Visualization: HERON Mechanism

Driving Force

n(N) -> sigma*(N-O)
Interaction causes
N-O bond lability

N-Acyloxy-N-Methoxyamide
(Derivative of NMF)

Transition State
(Anomeric Weakening)

Ester Nitrene Species
(R-CO-OMe) (R-CO-N:)

Click to download full resolution via product page
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Caption: The HERON rearrangement mechanism typical of N-methoxyformamide derivatives.

Part 4: Key Literature & References

The literature on N-methoxyformamide is specialized, focusing on physical organic chemistry
(conformation) and toxicology (mutagenicity).[1]

Critical Publications

1. The "Anomeric Amide" Definition
o Title:Structures of N,N-Dialkoxyamides: Pyramidal Anomeric Amides with Low Amidicity

« Significance: Glover and colleagues use X-ray and DFT to prove that N-alkoxy substitution
forces the amide nitrogen into a pyramidal geometry, breaking the classic planar amide rule.
This explains the unique reactivity of NMF.

o Key Data: Rotational barriers for N-alkoxyamides are significantly lower (~64 kJ/mol) than
alkylamides.

2. The HERON Reaction & Mutagenicity

« Title:Mutagenicity of N-acyloxy-N-alkoxyamides — QSAR determination of factors controlling
activity

 Significance: Establishes N-methoxyformamide derivatives as direct-acting mutagens.[2]
The mechanism involves the N-O bond cleavage and DNA alkylation.

» Relevance: Essential for safety assessments in drug development if this moiety is present.
3. Radical Precursors
o Context: N-alkoxyamides are precursors to amidyl radicals.

o Application: Oxidation of N-methoxyformamide (or its derivatives) generates radicals that
can undergo intramolecular hydrogen abstraction (1,5-HAT) or addition to olefins.

References
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e Glover, S. A., & Rosser, A. A. (2011).[1][4] Structures of N,N-Dialkoxyamides: Pyramidal
Anomeric Amides with Low Amidicity.[4][5] The Journal of Organic Chemistry, 76(23), 9757—
9763.[1][5] Link[1]

e Banks, T. M., Campbell, J. J., & Glover, S. A. (2003).[1] Mutagenicity of N-acyloxy-N-
alkoxyamides: Probes for Drug—DNA Interactions.[3] Organic & Biomolecular Chemistry, 1,
2238-2246.[1] Link

e Glover, S. A., & Rauk, A. (2002).[1][6] N-Methoxyformamide and its concerted
decomposition to methyl formate and nitrogen.[6][7] Journal of the Chemical Society, Perkin
Transactions 2, (10), 1740-1746.[1][7] Link

» Biddle, H. C. (1905).[1][8] On the Derivatives of Formohydroxamic Acid. American Chemical
Journal, 33,[1] 60. (Historical Synthesis).

e Johnson, J. E., et al. (1992).[1] Mechanisms of Acid-Catalyzed Z/E Isomerization of N-
Alkoxyimidates. The Journal of Organic Chemistry, 57(25), 6729.[1] (Context on N-alkoxy
conformational dynamics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 8. N-methoxyformamide (34005-41-9) for sale [vulcanchem.com]

o To cite this document: BenchChem. [N-Methoxyformamide: Technical Guide to Synthesis,
Reactivity, and Anomeric Properties[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-
to-synthesis-reactivity-and-anomeric-properties-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.vulcanchem.com/product/vc3835029
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286/docs#n-methoxyformamide-technical-guide-to-synthesis-reactivity-and-anomeric-properties-1
https://www.benchchem.com/product/b1607286?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

